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Compound of Interest

Compound Name: 4-Glycidyloxycarbazole

Cat. No.: B193025 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety considerations for

the handling of 4-Glycidyloxycarbazole (CAS No. 51997-51-4). Due to the limited availability

of specific toxicological data for this compound, this guide incorporates information on the

broader classes of glycidyl ethers and carbazole derivatives to provide a comprehensive risk

assessment.

Chemical and Physical Properties
4-Glycidyloxycarbazole, also known as 4-(2,3-Epoxypropoxy)carbazole, is a heterocyclic

compound. The presence of both a carbazole moiety and a reactive glycidyl ether group

dictates its chemical properties and potential biological activity.
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Property Value Reference

CAS Number 51997-51-4 TCI America

Molecular Formula C₁₅H₁₃NO₂ TCI America

Molecular Weight 239.27 g/mol TCI America

Appearance
White to yellow to orange

powder or crystals
TCI America

Purity >98.0% (HPLC) TCI America

Synonyms
4-(2,3-

Epoxypropoxy)carbazole
TCI America

Hazard Identification and Classification
The primary hazards associated with 4-Glycidyloxycarbazole are related to its potential for

skin and eye irritation, as well as the known risks associated with the glycidyl ether and

carbazole chemical classes.
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Hazard Class Classification Precautionary Statements

Skin Irritation Causes skin irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves. P302+P352:

IF ON SKIN: Wash with plenty

of water. P332+P313: If skin

irritation occurs: Get medical

advice/attention. P362+P364:

Take off contaminated clothing

and wash it before reuse.

Eye Irritation Causes serious eye irritation

P280: Wear eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337+P313:

If eye irritation persists: Get

medical advice/attention.

Toxicological Data
Specific quantitative toxicological data for 4-Glycidyloxycarbazole, such as LD50 and LC50

values, are not readily available. The Safety Data Sheet from TCI Chemicals indicates that

information on acute toxicity, carcinogenicity, mutagenicity, and other toxicological endpoints is

not available. Therefore, a conservative approach based on the known hazards of related

compounds is essential.

General Toxicity of Glycidyl Ethers
Glycidyl ethers as a class of compounds are known to exhibit a range of toxic effects.
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Toxicological Endpoint General Findings for Glycidyl Ethers

Carcinogenicity

Phenyl glycidyl ether is classified as "possibly

carcinogenic to humans (Group 2B)" by IARC.

There is sufficient evidence for its

carcinogenicity in experimental animals.[1]

Mutagenicity

Some aromatic glycidyl compounds have been

shown to be potent mutagens in bacterial

assays.[2]

Skin Sensitization
Glycidyl ethers are potential skin sensitizing

agents.[3]

Irritation
Glycidyl ethers are primary skin and eye

irritants.[3]

Inhalation Toxicity

Inhalation of vapors may cause respiratory

irritation. Some glycidyl ethers are considered

toxic if inhaled.

Biological Activity of Carbazole Derivatives
Carbazole and its derivatives are known to possess a wide range of biological activities, which

can include cytotoxic effects.

Biological Activity
General Findings for Carbazole
Derivatives

Cytotoxicity

Many carbazole derivatives have been

investigated for their potential as anticancer

agents due to their cytotoxic properties.[4][5]

Mutagenicity
Some carbazole derivatives have been shown

to be mutagenic in experimental studies.[6][7]

Experimental Protocols
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Given that 4-Glycidyloxycarbazole is a key intermediate in the synthesis of pharmaceuticals

like Carvedilol, its synthesis is a common procedure where exposure can occur.[8][9]

Synthesis of 4-Glycidyloxycarbazole
The following is a representative experimental protocol for the synthesis of 4-
Glycidyloxycarbazole from 4-hydroxy carbazole and epichlorohydrin.[9]

Materials:

4-hydroxy carbazole

Sodium hydroxide

Dimethyl sulfoxide (DMSO)

Epichlorohydrin

Water

Procedure:

To a stirred solution of water and sodium hydroxide, add 4-hydroxy carbazole over a period

of 10-15 minutes.

Cool the reaction mixture to 10-15°C and add DMSO dropwise over 45 minutes.

After stirring for 15 minutes, add epichlorohydrin over a 1-hour duration while maintaining the

temperature at 10-15°C.

Slowly raise the temperature of the reaction mixture to 45°C and maintain the suspension for

6 hours under stirring.

After completion of the reaction, dilute the product with water, filter, and wash with water.

Note: This protocol should be carried out in a well-ventilated fume hood with appropriate

personal protective equipment.
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Safe Handling and Storage
A systematic approach to handling and storage is crucial to minimize the risk of exposure.

Personal Protective Equipment (PPE)
PPE Component Specification

Gloves Double-gloving with nitrile gloves.

Eye Protection Chemical safety goggles and a face shield.

Body Protection A lab coat.

Respiratory Protection

Use in a well-ventilated area. A respirator may

be required for handling large quantities or if

there is a risk of aerosolization.

Engineering Controls
Fume Hood: All work with 4-Glycidyloxycarbazole, especially its synthesis, should be

conducted in a certified chemical fume hood.

Safety Shower and Eyewash Station: These should be readily accessible in the work area.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Spill and Disposal Procedures
Spill: In case of a spill, evacuate the area and wear appropriate PPE. Absorb the spill with an

inert material and place it in a sealed container for disposal.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

chemical waste.
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Logical Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 4-
Glycidyloxycarbazole in a research setting.
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Caption: Workflow for the safe handling of 4-Glycidyloxycarbazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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